Cas no 2034525-03-4 (2-methoxy-1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one)

• Product Name: 2-methoxy-1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one
• CAS No: 2034525-03-4
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 5335854
• Update Time: 2025-10-29

2-methoxy-1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-(3-((2-methylpyrimidin-4-yl)oxy)piperidin-1-yl)ethanone
• 2-methoxy-1-[3-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]ethanone
• 2-methoxy-1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one

• Inchi： 1S/C13H19N3O3/c1-10-14-6-5-12(15-10)19-11-4-3-7-16(8-11)13(17)9-18-2/h5-6,11H,3-4,7-9H2,1-2H3
• InChI Key： TTYKQPLACKXLDQ-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(C)N=1)C1CN(C(COC)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 0.8
• Topological Polar Surface Area: 64.599

Additional information on 2-methoxy-1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one

Comprehensive Overview of 2-Methoxy-1-{3-[(2-Methylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one (CAS No. 2034525-03-4)

2-Methoxy-1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one (CAS No. 2034525-03-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This structurally unique molecule combines a methoxy-substituted ethanone moiety with a piperidine-pyrimidine hybrid scaffold, offering intriguing possibilities for drug discovery and material science applications.

The compound's molecular architecture features a 2-methylpyrimidin-4-yloxy group attached to the piperidine ring at the 3-position, while the nitrogen atom of piperidine forms an amide bond with the 2-methoxyacetyl group. This distinctive arrangement contributes to its potential as a bioactive scaffold in medicinal chemistry, particularly for targeting enzymes and receptors involved in neurological and metabolic disorders.

Recent studies suggest that derivatives of 2-methoxy-1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one may exhibit promising pharmacological properties, including potential applications in treating neurodegenerative conditions. The pyrimidine component is known to participate in hydrogen bonding interactions with biological targets, while the methoxy group can influence both solubility and metabolic stability.

From a synthetic chemistry perspective, CAS 2034525-03-4 represents an interesting case study in heterocyclic compound formation. The convergent synthesis typically involves the coupling of appropriately protected 3-hydroxypiperidine with 4-chloro-2-methylpyrimidine, followed by N-acylation with 2-methoxyacetyl chloride. Researchers are particularly interested in optimizing these synthetic routes for better yields and purity.

The compound's physicochemical properties make it suitable for various formulation approaches in drug development. With a molecular weight of 279.32 g/mol, 2-methoxy-1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}ethanone demonstrates moderate lipophilicity (predicted logP ~1.2), suggesting reasonable membrane permeability while maintaining sufficient aqueous solubility for biological testing.

In the context of current pharmaceutical trends, this compound aligns with the growing interest in CNS-active small molecules and kinase inhibitors. The structural features of 2034525-03-4 suggest potential interactions with various biological targets, including neurotransmitter receptors and metabolic enzymes, making it a valuable scaffold for lead optimization programs.

Analytical characterization of 2-methoxy-1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one typically involves advanced techniques such as HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. The compound's stability profile under various pH conditions and its photostability are important considerations for formulation scientists working with this molecule.

The agrochemical industry has also shown interest in derivatives of CAS 2034525-03-4, particularly exploring its potential as a precursor for novel plant growth regulators or pest control agents. The pyrimidine moiety is known to interact with various biological systems in plants and insects, suggesting possible applications in sustainable agriculture solutions.

From a regulatory perspective, 2-methoxy-1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}ethanone requires careful handling according to standard laboratory safety protocols. While not classified as highly hazardous, appropriate personal protective equipment should be used when working with this compound in research settings.

The commercial availability of 2034525-03-4 through specialty chemical suppliers has facilitated its investigation across multiple research domains. Current market analysis indicates growing demand for this compound, particularly from pharmaceutical companies engaged in central nervous system drug discovery programs.

Future research directions for 2-methoxy-1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one may include detailed structure-activity relationship studies, formulation optimization for potential therapeutic applications, and exploration of its metabolic pathways. The compound's unique structural features continue to inspire innovative applications in both life sciences and materials chemistry.

In conclusion, 2-methoxy-1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}ethanone (CAS No. 2034525-03-4) represents a versatile chemical entity with significant potential across multiple scientific disciplines. Its balanced molecular properties and synthetic accessibility position it as an important building block for future innovations in medicinal chemistry and beyond.